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Compound of Interest

Compound Name: Mopipp

Cat. No.: B12412363

For researchers and drug development professionals utilizing Mopipp, a potent PIKfyve
inhibitor, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While specific institutional guidelines should always be consulted,
this guide provides a comprehensive framework for the safe handling and disposal of Mopipp,
grounded in established laboratory safety protocols for hazardous chemical waste.

Understanding Mopipp: Key Chemical and Safety
Data

Mopipp, and its analogue MOMIPP, are indole-based chalcones that function as
macropinocytosis inducers and have been investigated for their efficacy against glioblastoma.
[1][2][3] Due to its biological activity as a kinase inhibitor and its use in cancer research,
Mopipp should be handled as a potentially hazardous chemical.[1][4]
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Property Value Source

3-(5-methoxy-2-methyl-1H-
Chemical Name indol-3-yl)-1-(4-pyridinyl)-2- [4]

propen-1-one

Molecular Formula C18H16N202 [4]

Molecular Weight 292.33 MedChemExpress

] ) PIKfyve inhibitor,
Primary Function ] o [1][4]
macropinocytosis inducer

Induces cellular vacuolization,
) ) activates JNK stress kinase
Biological Effects ) [1112][3]
pathway, interrupts glucose

uptake

) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) [1][3]
month

Step-by-Step Disposal Protocol for Mopipp Waste

The following procedures are based on general best practices for the disposal of chemical and
biomedical waste. Always adhere to your institution's specific Environmental Health & Safety
(EHS) protocols.

1. Waste Segregation and Collection:
e Solid Waste:

o Contaminated personal protective equipment (PPE) such as gloves, lab coats, and bench
paper should be collected in a designated, clearly labeled hazardous waste container.

o Empty Mopipp vials and containers should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone). The rinsate must be collected as hazardous liquid waste. After
rinsing, the empty containers can be disposed of as solid waste, in accordance with
institutional guidelines.
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Liquid Waste:

o All solutions containing Mopipp, including unused stock solutions, experimental media,
and rinsates, must be collected in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The container should be labeled with "Hazardous Waste," the chemical name ("Mopipp"),
and the approximate concentration and volume.

Sharps Waste:

o Needles, syringes, and other sharps contaminated with Mopipp must be disposed of in a
designated sharps container.[5]

. Inactivation (if required and feasible):

Consult your institution's EHS department for approved chemical inactivation methods. Due
to the lack of specific public information on Mopipp inactivation, it is crucial to rely on
professional guidance.

Common methods for similar compounds may involve treatment with a strong oxidizing
agent or hydrolysis, but these must be validated for Mopipp.

. Waste Storage and Labeling:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

Ensure all waste containers are properly sealed and labeled with the contents and
associated hazards.

. Final Disposal:

Arrange for the collection of hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.[6][7]

Never dispose of Mopipp waste down the drain or in the regular trash.[6]
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Visualizing the Mopipp Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Mopipp-related waste.
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Mopipp Waste Disposal Decision Workflow

By adhering to these procedures and consulting with institutional safety experts, researchers
can ensure the safe and compliant disposal of Mopipp, fostering a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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